![molecular formula C21H21NO B6337572 4-(4-Pentylbenzoyl)quinoline; 97% CAS No. 1187167-35-6](/img/structure/B6337572.png)
4-(4-Pentylbenzoyl)quinoline; 97%
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Overview
Description
“4-(4-Pentylbenzoyl)quinoline; 97%” is a chemical compound with a molecular formula of C21H21NO . It is also known as PBQ. It is a unique organic compound used in scientific research.
Molecular Structure Analysis
The molecular structure of “4-(4-Pentylbenzoyl)quinoline; 97%” consists of a quinoline core with a pentylbenzoyl group attached at the 4-position . The molecular weight of this compound is 303.4 g/mol .Chemical Reactions Analysis
Quinoline is a weak tertiary base that can react with acids to produce salts . Its reaction is analogous to pyridine, and benzones may participate in electrophilic and nucleophilic substitution processes .Scientific Research Applications
Medicinal Chemistry
Quinoline motifs, such as those found in 3-(4-Pentylbenzoyl)quinoline, are essential in several pharmacologically active heterocyclic compounds due to their various applications in medicinal and industrial chemistry . They are considered a privileged structure in drug discovery programs because of their broad spectrum of bio-responses .
Anticancer Applications
Quinoline derivatives have shown potential in anticancer applications . The unique structure of quinoline allows it to interact with diverse biological targets like proteins, receptors, and enzymes, which could pave the way for finding novel medication candidates to overcome recent world health problems .
Antioxidant Applications
Quinoline derivatives also exhibit antioxidant properties . This makes them valuable in the development of treatments for diseases caused by oxidative stress, such as neurodegenerative disorders, cardiovascular diseases, and certain types of cancer .
Anti-Inflammatory Applications
Quinoline derivatives have demonstrated anti-inflammatory activities . This suggests potential applications in the treatment of inflammatory diseases, including rheumatoid arthritis, inflammatory bowel disease, and asthma .
Antimalarial Applications
Quinoline and its derivatives have been used in the treatment of malaria . The antimalarial activity of quinoline derivatives is primarily due to their ability to inhibit the formation of β-hematin, a crucial step in the lifecycle of the malaria parasite .
Anti-SARS-CoV-2 Applications
In the context of the COVID-19 pandemic, quinoline derivatives have shown potential anti-SARS-CoV-2 activities . This suggests that they could be used in the development of treatments for COVID-19 .
Future Directions
Quinoline and its derivatives have attracted the interest of researchers due to their wide variety of applications, such as the diverse spectrum of activities and their numerous uses in industrial and synthetic organic chemistry . The recent in vivo and in vitro screening reported by scientists may pave the way for novel drug development . Therefore, the quinoline scaffolds signify a unique class of pharmacophores present in various therapeutic agents .
Mechanism of Action
Target of Action
Quinolines and quinolones, the broader family of compounds to which it belongs, are known to interact with bacterial gyrase and topoisomerase iv enzymes . These enzymes are essential for bacterial DNA replication, making them attractive targets for antimicrobial agents .
Mode of Action
Quinolines and quinolones generally exert their effects by forming a ternary complex with a dna molecule and gyrase or topoisomerase iv enzymes, thereby blocking bacterial dna supercoiling . This disruption of DNA replication can inhibit bacterial growth and proliferation .
Biochemical Pathways
The interference with dna replication suggests that it could affect various pathways related to bacterial growth and proliferation .
Pharmacokinetics
The pharmacokinetics of quinolones, a related group of compounds, have been extensively studied . These studies could provide insights into the potential ADME properties of 3-(4-Pentylbenzoyl)quinoline.
Result of Action
Given its potential interaction with bacterial dna replication, it could potentially inhibit bacterial growth and proliferation .
properties
IUPAC Name |
(4-pentylphenyl)-quinolin-3-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO/c1-2-3-4-7-16-10-12-17(13-11-16)21(23)19-14-18-8-5-6-9-20(18)22-15-19/h5-6,8-15H,2-4,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYENLZGDROIJMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=CC=C(C=C1)C(=O)C2=CC3=CC=CC=C3N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Pentylphenyl)(quinolin-3-yl)methanone |
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